Cas no 2514708-62-2 (N-(1-(5,6-Dihydronaphthalen-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)propan-1-amine hydrochloride)

• Product Name: N-(1-(5,6-Dihydronaphthalen-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)propan-1-amine hydrochloride
• CAS No: 2514708-62-2
• MF: C₂₂H₂₅ClF₃N
• MW: 395.888815641403
• CID: 6626954
• Update Time: 2025-07-01

N-(1-(5,6-Dihydronaphthalen-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenemethanamine, 5,6-dihydro-α-methyl-N-[3-[3-(trifluoromethyl)phenyl]propyl]-, hydrochloride (1:1)
• N-(1-(5,6-Dihydronaphthalen-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)propan-1-amine hydrochloride

• Inchi： 1S/C22H24F3N.ClH/c1-16(20-13-5-10-18-9-2-3-12-21(18)20)26-14-6-8-17-7-4-11-19(15-17)22(23,24)25;/h3-5,7,10-13,15-16,26H,2,6,8-9,14H2,1H3;1H
• InChI Key： CBXQSOQVWUBJFI-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C2CCC=CC=12)(C)NCCCC1C=CC=C(C(F)(F)F)C=1.Cl

Additional information on N-(1-(5,6-Dihydronaphthalen-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)propan-1-amine hydrochloride

Recent Advances in the Study of N-(1-(5,6-Dihydronaphthalen-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)propan-1-amine hydrochloride (CAS: 2514708-62-2)

The compound N-(1-(5,6-Dihydronaphthalen-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)propan-1-amine hydrochloride (CAS: 2514708-62-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a dihydronaphthalene core and a trifluoromethylphenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications.

One of the key areas of investigation has been the compound's interaction with specific neurotransmitter receptors. Preliminary data suggest that it exhibits high affinity for certain serotonin and dopamine receptor subtypes, making it a candidate for the treatment of neurological and psychiatric disorders such as depression, anxiety, and schizophrenia. In vitro studies have demonstrated its ability to modulate receptor activity, with notable selectivity that could minimize off-target effects. These findings are supported by molecular docking simulations, which highlight the compound's optimal binding conformation within receptor active sites.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. Studies have indicated that N-(1-(5,6-Dihydronaphthalen-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)propan-1-amine hydrochloride may exhibit cytotoxic effects against certain cancer cell lines, particularly those resistant to conventional chemotherapy. Mechanistic studies suggest that this activity may be mediated through the inhibition of key signaling pathways involved in cell proliferation and survival. Further in vivo studies are underway to validate these findings and assess the compound's pharmacokinetic and safety profiles.

The synthesis and optimization of this compound have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of high-purity batches, facilitating more rigorous pharmacological testing. Researchers have also explored structural analogs to enhance bioavailability and reduce potential toxicity. These efforts are critical for the compound's progression through the drug development pipeline.

In conclusion, N-(1-(5,6-Dihydronaphthalen-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)propan-1-amine hydrochloride represents a promising candidate for multiple therapeutic areas. Ongoing research aims to further elucidate its mechanisms, optimize its pharmacological properties, and evaluate its clinical potential. The compound's unique structural and functional attributes position it as a valuable subject for future studies in chemical biology and drug discovery.